Cas no 27098-98-2 (2-methanesulfonyl-1H-imidazole)

• Product Name: 2-methanesulfonyl-1H-imidazole
• CAS No: 27098-98-2
• MF: C₄H₆N₂O₂S
• MW: 146.167639255524
• MDL: MFCD01721366
• CID: 257982
• PubChem ID: 99390
• Update Time: 2025-04-19

2-methanesulfonyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,2-(methylsulfonyl)-
• 2-(methylsulfonyl)-1H-imidazole
• 2-methylsulfonyl-1H-imidazole
• 2-methanesulfonyl-1H-imidazole
• 2-Methylsulfonylimidazol
• 2-Methylsulfonyl-imidazole
• AC1L40UX
• BRN 0879287
• Imidazole, 2-methylsulfonyl-
• NSC222403
• Ro 13-6861
• SureCN187488
• 2-(Methylsulfonyl)imidazole
• 1H-Imidazole, 2-(methylsulfonyl)-
• 44DM3U79XH
• 1H-Imidazole, 2-(methylsulfonyl)- (9CI)
• 2-mesyl-imidazole
• YNKRJGZPPAUPLQ-UHFFFAOYSA-N
• 5574AJ
• NE32073
• MCU
• CS-11958
• A925041
• SY034187
• NSC 222403
• CBA09898
• CS-0130450
• DTXSID90181559
• IMIDAZOLE, 2-(METHYLSULFONYL)-
• NSC-222403
• Z1203732542
• EN300-94642
• MFCD01721366
• FT-0750856
• 27098-98-2
• AC1454
• AKOS006352528
• SCHEMBL187488
• UNII-44DM3U79XH
• (methylsulfonyl)imidazole
• 5-23-10-00489 (Beilstein Handbook Reference)
• DA-27646

• MDL： MFCD01721366
• Inchi： 1S/C4H6N2O2S/c1-9(7,8)4-5-2-3-6-4/h2-3H,1H3,(H,5,6)
• InChI Key： YNKRJGZPPAUPLQ-UHFFFAOYSA-N
• SMILES： S(C)(C1=NC=CN1)(=O)=O
• BRN： 0879287

Computed Properties

• Exact Mass: 146.01508
• Monoisotopic Mass: 146.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.2
• XLogP3: -0.4

Experimental Properties

• Density: 1.422
• Boiling Point: 356.8℃/760mmHg
• Flash Point: 169.6°C
• Refractive Index: 1.533
• PSA: 62.82
• LogP: 0.89400